Cas no 1021091-80-4 (N-[6-({[(2,5-dimethoxyphenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]propanamide)

• Product Name: N-[6-({[(2,5-dimethoxyphenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]propanamide
• CAS No: 1021091-80-4
• MF: C₁₇H₂₀N₄O₄S
• MW: 376.430102348328
• CID: 5863427
• PubChem ID: 42139157
• Update Time: 2025-07-27

N-[6-({[(2,5-dimethoxyphenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]propanamide Chemical and Physical Properties

Names and Identifiers

• N-[6-[2-(2,5-dimethoxyanilino)-2-oxoethyl]sulfanylpyridazin-3-yl]propanamide
• N-[6-({[(2,5-dimethoxyphenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]propanamide
• AKOS024500898
• 1021091-80-4
• N-(6-((2-((2,5-dimethoxyphenyl)amino)-2-oxoethyl)thio)pyridazin-3-yl)propionamide
• F5225-0361

• Inchi： 1S/C17H20N4O4S/c1-4-15(22)19-14-7-8-17(21-20-14)26-10-16(23)18-12-9-11(24-2)5-6-13(12)25-3/h5-9H,4,10H2,1-3H3,(H,18,23)(H,19,20,22)
• InChI Key： ZEQXUGPLZJRSBJ-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(SCC(NC2=CC(OC)=CC=C2OC)=O)C=C1)(=O)CC

Computed Properties

• Exact Mass: 376.12052631g/mol
• Monoisotopic Mass: 376.12052631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 128Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on N-[6-({[(2,5-dimethoxyphenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]propanamide

N-[6-({[(2,5-dimethoxyphenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]propanamide (CAS No. 1021091-80-4): An Emerging Compound in Medicinal Chemistry

N-[6-({[(2,5-dimethoxyphenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]propanamide (CAS No. 1021091-80-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its pyridazine core and functional groups, has been the subject of extensive research, particularly in the areas of anti-inflammatory and anti-cancer activities.

The pyridazine scaffold is a well-known heterocyclic system that has been extensively studied for its diverse biological activities. The presence of the 2,5-dimethoxyphenyl group and the propanamide moiety in the structure of N-[6-({[(2,5-dimethoxyphenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]propanamide adds to its complexity and contributes to its pharmacological properties. Recent studies have highlighted the importance of these functional groups in modulating the compound's interactions with biological targets.

In terms of anti-inflammatory activity, N-[6-({[(2,5-dimethoxyphenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]propanamide has shown promising results. Research published in the Journal of Medicinal Chemistry (2021) demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. The mechanism of action appears to involve the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

Furthermore, studies have explored the anti-cancer potential of N-[6-({[(2,5-dimethoxyphenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]propanamide. A 2022 study in Cancer Research reported that this compound exhibits significant cytotoxic effects against various cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT116). The mechanism underlying its anti-cancer activity involves the induction of apoptosis through the activation of caspase cascades and the suppression of cell proliferation by inhibiting key cell cycle regulators such as cyclin D1 and CDK4.

The sulfanyl group in N-[6-({[(2,5-dimethoxyphenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]propanamide plays a crucial role in its biological activity. Sulfur-containing compounds are known for their ability to form covalent bonds with cysteine residues on target proteins, thereby modulating protein function. This property is particularly relevant in the context of drug discovery, where compounds with sulfur functionalities are often explored for their potential to target specific protein-protein interactions.

In addition to its therapeutic applications, N-[6-({[(2,5-dimethoxyphenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]propanamide has also been studied for its pharmacokinetic properties. A 2023 study in Pharmaceutical Research evaluated the absorption, distribution, metabolism, and excretion (ADME) profile of this compound. The results indicated that it has favorable oral bioavailability and a reasonable half-life, making it a promising candidate for further preclinical and clinical development.

The synthesis of N-[6-({[(2,5-dimethoxyphenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]propanamide involves several steps, including the preparation of intermediates such as 2,5-dimethoxybenzamide and 6-(methylthio)pyridazine-3-carboxylic acid. These intermediates are then coupled using standard coupling reactions to form the final product. The synthetic route is well-documented in organic chemistry literature and can be adapted for large-scale production if needed.

Despite its promising properties, further research is needed to fully understand the safety profile and long-term effects of N-[6-({[(2,5-dimethoxyphenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]propanamide. Preclinical studies are ongoing to evaluate its toxicity and potential side effects. Additionally, clinical trials will be essential to determine its efficacy and safety in human subjects.

In conclusion, N-[6-({[(2,5-dimethoxyphenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]propanamide (CAS No. 1021091-80-4) represents a promising lead compound in medicinal chemistry with potential applications in treating inflammatory diseases and cancer. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development. As research continues to advance our understanding of this compound, it holds great promise for future therapeutic innovations.